3-Amino-1,1-dioxo-thietane-3-carboxamide
Overview
Description
3-Amino-1,1-dioxo-thietane-3-carboxamide is a chemical compound with the molecular formula C4H8N2O3S . It has a molecular weight of 164.18 g/mol . The IUPAC name for this compound is 3-aminothietane-3-carboxamide 1,1-dioxide .
Molecular Structure Analysis
The molecular structure of 3-Amino-1,1-dioxo-thietane-3-carboxamide is represented by the linear formula C4H8N2O3S . The InChi key for this compound is OXJZJJUWYVIHSG-UHFFFAOYSA-N .Physical And Chemical Properties Analysis
The predicted boiling point of 3-Amino-1,1-dioxo-thietane-3-carboxamide is 567.2±50.0 °C and its predicted density is 1.610±0.06 g/cm3 .Scientific Research Applications
Synthesis of New Antibiotics and Antibacterial Drugs
3-Amino-1,1-dioxo-thietane-3-carboxamide has been utilized in the synthesis of new antibiotics and antibacterial drugs. A study demonstrated its application in producing heterocyclic compounds with significant antibiotic and antibacterial properties against both Gram-positive and Gram-negative bacteria (Ahmed, 2007).
Development of Heterocyclic Compounds
This compound serves as a versatile synthon for preparing various heterocyclic compounds like thieno[3,2-d]pyrimidine and thieno[3,4-b]pyridine derivatives. These derivatives find applications in diverse chemical reactions and synthesis processes (El-Meligie et al., 2020).
N-chelating Ligands in Organic Synthesis
Carboxamides derived from 3-Amino-1,1-dioxo-thietane-3-carboxamide have been tested as N-chelating ligands in organic synthesis, particularly in Henry or Aldol reactions. These compounds have shown varied yields and enantiomeric excesses in these reactions (Sívek et al., 2008).
Application in Multi-component Chemical Reactions
The compound plays a crucial role in multi-component chemical reactions. For instance, it participates in reactions involving the formation of pyrimidine-5-carboxamide derivatives, demonstrating its utility in complex organic synthesis (Dotsenko et al., 2013).
Facilitating Novel Amination Reactions
It is instrumental in novel amination reactions. The compound's reactivity has been exploited in synthesizing alpha-amino-acid derivatives, indicating its significant role in the development of new synthetic methodologies (Villalgordo et al., 1996).
Safety and Hazards
properties
IUPAC Name |
3-amino-1,1-dioxothietane-3-carboxamide |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H8N2O3S/c5-3(7)4(6)1-10(8,9)2-4/h1-2,6H2,(H2,5,7) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RJIFUMYPEQMKDB-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(CS1(=O)=O)(C(=O)N)N |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H8N2O3S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
164.19 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-Amino-1,1-dioxo-thietane-3-carboxamide | |
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